Cas no 162956-90-3 (Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester)

• Product Name: Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester
• CAS No: 162956-90-3
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 110085
• PubChem ID: 9990783
• Update Time: 2025-04-18

Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester
• Butanedioic acid, 2-cyano-3-(2-oxoethyl)-, dimethyl ester (9CI)
• 162956-90-3
• Dimethyl 2-cyano-3-(2-oxoethyl)butanedioate

• Inchi： 1S/C9H11NO5/c1-14-8(12)6(3-4-11)7(5-10)9(13)15-2/h4,6-7H,3H2,1-2H3
• InChI Key： QFVKBNNNFHMNFV-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC=O)C(C#N)C(=O)OC)=O

Computed Properties

• Exact Mass: 213.06373
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.46